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Compound of Interest

Compound Name: 5-Bromo-3-nitropyridine-2-thiol

Cat. No.: B1522405

An In-depth Technical Guide to 5-Bromo-3-nitropyridine-2-thiol: Properties, Synthesis, and
Applications in Drug Discovery

Introduction

5-Bromo-3-nitropyridine-2-thiol is a substituted pyridine derivative that has garnered interest
within the scientific community, particularly in the fields of medicinal chemistry and materials
science. Its unique trifunctionalized structure, featuring a bromine atom, a nitro group, and a
thiol group on a pyridine ring, makes it a versatile building block for the synthesis of more
complex heterocyclic systems. The interplay of these functional groups—the electron-
withdrawing nature of the nitro group, the nucleophilic character of the thiol, and the reactivity
of the bromo group in cross-coupling reactions—provides a rich chemical scaffold for creating
novel molecules with potential therapeutic or material applications.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It will delve into the core physicochemical properties of 5-Bromo-3-
nitropyridine-2-thiol, provide a detailed overview of its synthesis and purification, and explore
its current and potential applications, particularly in the realm of drug discovery.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. These properties dictate its solubility, stability, and
reactivity. The key properties of 5-Bromo-3-nitropyridine-2-thiol are summarized below.
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Property Value Source
CAS Number 886372-86-7 [1][2]
Molecular Formula CsH3BrN202S [1]
Molecular Weight 235.06 g/mol [1]

] ) Inferred from related
Appearance Typically a solid

compounds

Storage Temperature -20°C [1]

The presence of the thiol group suggests that the compound may be susceptible to oxidation,
forming a disulfide bridge. Therefore, storage under an inert atmosphere at low temperatures is
recommended to maintain its integrity.[1] The nitro group and bromine atom contribute to the
molecule's electrophilic character, making the pyridine ring susceptible to nucleophilic attack, a
key aspect of its synthetic utility.

Synthesis and Purification: A Step-by-Step Protocol

The synthesis of functionalized pyridines often involves multi-step sequences that require
precise control over reaction conditions to achieve the desired regioselectivity. While a specific,
peer-reviewed synthesis for 5-Bromo-3-nitropyridine-2-thiol is not readily available in the
provided search results, a plausible synthetic route can be designed based on established
organic chemistry principles and synthetic routes for analogous compounds. Nitropyridines are
common precursors for a wide range of bioactive molecules.[3]

A logical synthetic approach would start from a more readily available pyridine derivative,
followed by sequential introduction of the bromo, nitro, and thiol groups. For instance, starting
with 2-aminopyridine, one could perform bromination, followed by nitration, and then a
diazotization-thiolation sequence. The order of these steps is crucial to direct the functional
groups to the correct positions.

Below is a proposed, logical workflow for the synthesis of 5-Bromo-3-nitropyridine-2-thiol.
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Experimental Workflow: Synthesis of 5-Bromo-3-
hitropyridine-2-thiol
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Step 1: Bromination

N-Bromosuccinimide (NBS)
in Acetonitrile
ilic Aromatic
-z-Ammu-a-nmupynmne

Formation of Diazonium Intermediate

Step 2: Diazotization

Sodium Nitite (NaNOz) | [ ———
naq. HiSOu, 0.5°C —Vkundlmum Diazonium Salt |

Step 3: Thiolation

Cleavage of Xanthate
Potassium Ethyl Xanthate liate Xanthate Ester | ‘
Step 4: Hydrolysis
Base Hydrolysis (.g., NaOH) 5-Bromo-3-nitropyridine-2-thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-3-nitropyridine-2-thiol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1522405#5-bromo-3-nitropyridine-2-thiol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.usbio.net/biochemicals/435652/5Bromo3nitropyridine2thiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8793764.htm
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/product/b1522405#5-bromo-3-nitropyridine-2-thiol-molecular-weight-and-formula
https://www.benchchem.com/product/b1522405#5-bromo-3-nitropyridine-2-thiol-molecular-weight-and-formula
https://www.benchchem.com/product/b1522405#5-bromo-3-nitropyridine-2-thiol-molecular-weight-and-formula
https://www.benchchem.com/product/b1522405#5-bromo-3-nitropyridine-2-thiol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1522405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

